Amylin (1-13), human

Specification

• Molecular Weight: 1378.6

Introduction

Chemical Structure and Properties

Molecular Identification

Amylin (1-13) (human) is precisely identified through several standardized chemical classifications:

Identifier	Value
CAS Number	198328-30-2
Molecular Formula	C₅₄H₉₅N₁₉O₁₉S₂
Molecular Weight	1378.58 g/mol
PubChem CID	102601526
MDL Number	MFCD00079793

This peptide fragment is characterized by a unique chemical structure that maintains a specific disulfide bridge, which is critical to its conformation and biological properties.

Physical and Chemical Properties

Property	Value
Physical Form	Solid
Density	1.56±0.1 g/cm³ (Predicted)
pKa	3.43±0.10 (Predicted)
Recommended Storage	-15°C to -20°C
Solubility	Water: 1 mg/ml

For research applications, the peptide is typically dissolved in water or appropriate physiological buffers. When stored at -80°C, it maintains stability for approximately 6 months, while at -20°C, the recommended usage period is within 1 month.

Biological Context

Relationship to Full-Length Amylin

Amylin (1-13) (human) represents the N-terminal portion of the full-length amylin peptide. Complete human amylin (also known as IAPP - Islet Amyloid Polypeptide) is a 37-amino acid peptide hormone processed from a larger precursor:

• The initial translation product is an 89-amino acid coding sequence

• This is processed to a 67-amino acid pro-peptide (proIAPP)

• Further processing yields the 37-amino acid mature amylin peptide

The full processing pathway involves several enzymatic steps:

• Removal of the signal peptide during translation

• Formation of a disulfide bond between cysteine residues 2 and 7

• Proteolytic processing by proprotein convertases (PC2 and PC1/3)

• C-terminal amidation

Biological Significance

While the full-length amylin peptide plays critical roles in glucose metabolism and energy homeostasis, the specific biological functions of the Amylin (1-13) fragment have distinct characteristics:

• Unlike the full-length peptide, Amylin (1-13) (human) has no effect on fibril formation and cannot form fibrils by itself

• It contains residues that are part of the amyloid cores of full-length human IAPP

• Research suggests it may retain some receptor binding capabilities, though with potentially different affinity and selectivity profiles compared to the complete peptide

This fragment is particularly valuable in comparative studies examining structure-function relationships within the amylin peptide family.

Research Findings

Therapeutic Development

The understanding of amylin fragments has contributed to the development of synthetic amylin analogs with therapeutic potential:

• Researchers have focused on creating long-acting human amylin analogs like NN1213, optimized for solubility, stability, receptor affinity, and selectivity

• Such analogs have demonstrated dose-dependent reduction in appetite in animal models with prolonged duration of action

• In studies with obese rats, daily dosing with optimized amylin analogs resulted in dose-dependent reduction in body weight over extended periods

The insights gained from studying Amylin (1-13) and understanding its structure-function relationship have contributed to these therapeutic developments.

Supplier	Product Reference	Purity	Price Range	Delivery Timeframe
Supplier 1	01-4039860	>98%	291.00 € (1mg)	Mon 21 Apr 25
Supplier 2	3D-FA109592	Min. 95%	343.00 € - 2,494.00 €	Tue 17 Jun 25

The peptide is typically available in various quantities, from 500μg to 10mg, with pricing scaled accordingly.

Quality Standards and Formulations

For research applications, Amylin (1-13) (human) is typically supplied:

• As a trifluoroacetate salt

• With purity levels exceeding 95%

• With verified disulfide bridge formation

• As a lyophilized powder for reconstitution

The recommended sample solution concentration for experimental work is 10mM, with preparation guidelines suggesting storage of separate aliquots to avoid repeated freeze-thaw cycles.